Cas no 2138148-73-7 (3,6-diethyl-4-hydrazinyl-1,2oxazolo5,4-bpyridine)

• Product Name: 3,6-diethyl-4-hydrazinyl-1,2oxazolo5,4-bpyridine
• CAS No: 2138148-73-7
• MF: C₁₀H₁₄N₄O
• MW: 206.244361400604
• MDL: MFCD31433178
• CID: 5602845
• PubChem ID: 165606781
• Update Time: 2025-05-21

3,6-diethyl-4-hydrazinyl-1,2oxazolo5,4-bpyridine Chemical and Physical Properties

Names and Identifiers

• 2138148-73-7
• EN300-700917
• 3,6-diethyl-4-hydrazinyl-[1,2]oxazolo[5,4-b]pyridine
• 3,6-diethyl-4-hydrazinyl-1,2oxazolo5,4-bpyridine

• MDL： MFCD31433178
• Inchi： 1S/C10H14N4O/c1-3-6-5-8(13-11)9-7(4-2)14-15-10(9)12-6/h5H,3-4,11H2,1-2H3,(H,12,13)
• InChI Key： SMPXAZHSOWOIJG-UHFFFAOYSA-N
• SMILES： O1C2C(=C(C=C(CC)N=2)NN)C(CC)=N1

Computed Properties

• Exact Mass: 206.11676108g/mol
• Monoisotopic Mass: 206.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 77Ų

Additional information on 3,6-diethyl-4-hydrazinyl-1,2oxazolo5,4-bpyridine

3,6-Diethyl-4-Hydrazinyl-1,2Oxazolo[5,4-b]Pyridine: A Comprehensive Overview

3,6-Diethyl-4-hydrazinyl-1,2oxazolo[5,4-b]pyridine is a heterocyclic compound with the CAS number 2138148-73-7. This compound belongs to the class of oxazole derivatives and has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. The molecule features a fused oxazole and pyridine ring system, with substituents at positions 3 and 6 being ethyl groups and a hydrazine group at position 4. These structural features make it a promising candidate for research in medicinal chemistry, materials science, and catalysis.

Recent studies have highlighted the antimicrobial activity of 3,6-diethyl-4-hydrazinyl-1,2oxazolo[5,4-b]pyridine, particularly against gram-positive bacteria. Researchers have found that the compound exhibits potent inhibitory effects on bacterial growth due to its ability to disrupt cell membrane integrity. This property makes it a potential lead compound for the development of novel antibiotics. Furthermore, the compound has shown selective cytotoxicity towards cancer cells in vitro, suggesting its potential as an anticancer agent. These findings underscore the importance of further exploring the biological activities of this compound.

In addition to its biological applications, 3,6-diethyl-4-hydrazinyl-1,2oxazolo[5,4-b]pyridine has been investigated for its role in catalysis. The hydrazine group at position 4 imparts nucleophilic properties to the molecule, making it a suitable candidate for use as a catalyst in organic transformations. Recent experiments have demonstrated its effectiveness in promoting the Michael addition reaction under mild conditions. This highlights the compound's versatility and its potential to contribute to green chemistry initiatives by enabling more sustainable synthetic pathways.

The synthesis of 3,6-diethyl-4-hydrazinyl-1,2oxazolo[5,4-b]pyridine involves a multi-step process that typically begins with the preparation of the oxazole ring followed by pyridine ring formation. The introduction of substituents at positions 3 and 6 is achieved through alkylation reactions using ethyl groups. The hydrazine group is introduced via nucleophilic substitution or coupling reactions. Optimization of these steps is crucial for achieving high yields and purity of the final product.

From a structural perspective, 3,6-diethyl-4-hydrazinyl-1,2oxazolo[5,4-b]pyridine exhibits interesting electronic properties due to the conjugation between the oxazole and pyridine rings. This conjugation enhances the molecule's stability and reactivity under various conditions. Computational studies have revealed that the compound's electronic structure is highly sensitive to substituent effects at different positions on the ring system. This sensitivity provides opportunities for fine-tuning the compound's properties through strategic substitution patterns.

Another area of active research involving 3,6-diethyl-4-hydrazinyl-1,2oxazolo[5,4-b]pyridine is its application in materials science. The compound has been explored as a building block for constructing coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions such as copper(II) and zinc(II) makes it a valuable component in designing porous materials with applications in gas storage and separation.

Despite its promising applications, there are challenges associated with the large-scale synthesis and commercialization of 3,6-diethyl-4-hydrazinyl-1,2oxazolo[5,b]pyridine. One major hurdle is optimizing reaction conditions to achieve high yields while maintaining product purity. Additionally, further studies are needed to fully understand the compound's toxicity profile and environmental impact before it can be widely adopted in industrial settings.

In conclusion,3,6-Diethyl-4-Hydrazinyl-1,2Oxazolo[5,b]Pyridine represents a versatile platform for exploring diverse applications across multiple disciplines. Its unique structural features combined with recent advances in understanding its biological and chemical properties position it as a key molecule for future research and development efforts.